Cas no 6399-81-1 (Triphenylphosphine hydrobromide)

• Product Name: Triphenylphosphine hydrobromide
• CAS No: 6399-81-1
• Molecular Formula: C₁₈H₁₆BrP
• Molecular Weight: 343.1974
• MDL: MFCD00035107
• CID: 46736
• PubChem ID: 24889793

Triphenylphosphine hydrobromide Properties

Names and Identifiers

• Triphenylphosphine hydrobromide
• triphenylphosphane,hydrobromide
• Triphenylphosphine H
• Triphenylphosphonium Bromide
• Ph3P · HBr
• Phosphine, triphenyl-, hydrobromide
• triphenylphosphane hydrobromide
• AK113849
• triphenylphosphine bromine
• Triphenylphosphonium bromide, 99%
• PubChem13868
• PH3P HBR
• Ph3P . HBr
• C18H16BrP
• UNAPPFZUZWMOPV-UHFFFAOYSA-N
• Triphenylphosphine hydrobromide, 97%
• OR5420
• triphenylphosphane;hydrobromide
• AC-5707
• D70841
• A834608
• Triphenylphosphine hydrobromide;Triphenylphosphonium bromide
• 6399-81-1
• DTXSID70213928
• MFCD00035107
• A843644
• Triphenylphosphinehydrobromide
• AKOS015889479
• Triphenylphosphine hydrobromide, purum, >=96.0% (T)
• CS-W013915
• EINECS 229-012-6
• NS00082643
• FT-0636132
• Triphenylphosphine compd. with Hydrobromic Acid; Triphenylphosphonium bromide
• DB-009889

• MDL： MFCD00035107
• InChIKey： CMSYDJVRTHCWFP-UHFFFAOYSA-N
• Inchi： 1S/C18H15P.BrH/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;/h1-15H;1H
• SMILES： Br[H].P(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 3633387

Computed Properties

• Exact Mass: 342.0173g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 342.0173g/mol
• Monoisotopic Mass: 342.0173g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 20
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 4.40290
• PSA: 13.59000
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 360 °C at 760 mmHg
• Melting Point: 196 °C (dec.) (lit.)
• Flash Point: 181.7 °C
• Color/Form: White crystalline powder
• Solubility: Not determined
• Density: 1.1400

Triphenylphosphine hydrobromide Security Information

• Symbol:
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3261 8/PG 3
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 22-34
• Signal Word：Danger
• HazardClass：8

Triphenylphosphine hydrobromide Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives